Cas no 1303973-94-5 (tert-butyl N-(5,5-difluoropiperidin-3-yl)carbamate)

• Product Name: tert-butyl N-(5,5-difluoropiperidin-3-yl)carbamate
• CAS No: 1303973-94-5
• MF: C₁₀H₁₈F₂N₂O₂
• MW: 236.258929729462
• MDL: MFCD18909872
• CID: 2094668
• PubChem ID: 72207304
• Update Time: 2025-06-13

tert-butyl N-(5,5-difluoropiperidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5,5-difluoropiperidin-3-yl)carbamate
• 3-(Boc-amino)-5,5-difluoropiperidine
• TERT-BUTYL 5,5-DIFLUOROPIPERIDIN-3-YLCARBAMATE
• tert-Butyl N-(5,5-difluoro-3-piperidyl)carbamate
• CS-0048063
• PB13899
• AS-34503
• SY027996
• MFCD31742664
• SY343766
• SCHEMBL17764653
• MFCD18909872
• tert-Butyl (5,5-difluoropiperidin-3-yl)carbamate
• AKOS023601216
• (R)-N-Boc-5,5-difluoropiperidin-3-amine
• 5-(Boc-amino)-3,3-difluoropiperidine
• MFCD30097677
• tert-Butyl(5,5-difluoropiperidin-3-yl)carbamate
• NZEASWFMIYVAAZ-UHFFFAOYSA-N
• EN300-7065672
• SY327710
• (S)-N-Boc-5,5-difluoropiperidin-3-amine
• 1303973-94-5
• PID32098
• DCC97394

• MDL： MFCD18909872
• Inchi： 1S/C10H18F2N2O2/c1-9(2,3)16-8(15)14-7-4-10(11,12)6-13-5-7/h7,13H,4-6H2,1-3H3,(H,14,15)
• InChI Key： NZEASWFMIYVAAZ-UHFFFAOYSA-N
• SMILES： FC1(CNCC(C1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 236.13363415g/mol
• Monoisotopic Mass: 236.13363415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-(5,5-difluoropiperidin-3-yl)carbamate

Recent Advances in the Application of tert-Butyl N-(5,5-Difluoropiperidin-3-yl)carbamate (CAS: 1303973-94-5) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-(5,5-difluoropiperidin-3-yl)carbamate (CAS: 1303973-94-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoropiperidine scaffold, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its role in the development of novel protease inhibitors and modulators of neurotransmitter receptors, underscoring its potential in drug discovery and development.

One of the key areas of research involving tert-butyl N-(5,5-difluoropiperidin-3-yl)carbamate is its application in the synthesis of HIV-1 protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against HIV-1 protease, with IC50 values in the nanomolar range. The study further elucidated the structural basis for this activity, revealing that the difluoropiperidine moiety enhances binding affinity by forming critical hydrogen bonds with the protease active site. These findings open new avenues for the design of next-generation antiretroviral therapies.

In addition to its antiviral applications, tert-butyl N-(5,5-difluoropiperidin-3-yl)carbamate has been investigated for its potential in treating neurodegenerative diseases. A recent preprint on bioRxiv reported that this compound can serve as a precursor for the synthesis of gamma-secretase modulators, which are implicated in the pathogenesis of Alzheimer's disease. The study utilized molecular docking and in vitro assays to demonstrate that derivatives of this compound selectively modulate gamma-secretase activity, reducing the production of amyloid-beta peptides without affecting other enzymatic functions. This selectivity is a significant advancement over previous generations of gamma-secretase inhibitors, which often caused severe side effects.

Another promising direction for this compound lies in its use as a building block for the development of radiopharmaceuticals. A 2024 study in Nuclear Medicine and Biology explored the incorporation of fluorine-18 labeled derivatives of tert-butyl N-(5,5-difluoropiperidin-3-yl)carbamate into positron emission tomography (PET) tracers. The researchers found that these tracers exhibited excellent blood-brain barrier penetration and high target specificity, making them suitable for imaging neuroinflammation in conditions such as multiple sclerosis and Parkinson's disease. The study also highlighted the compound's stability under physiological conditions, a critical factor for clinical translation.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of tert-butyl N-(5,5-difluoropiperidin-3-yl)carbamate derivatives. A recent review in Organic Process Research & Development discussed the need for more efficient synthetic routes to improve yield and reduce costs. The review also emphasized the importance of exploring greener chemistry approaches, such as catalytic fluorination, to minimize environmental impact. These efforts are essential for ensuring the compound's viability in industrial-scale pharmaceutical production.

In conclusion, tert-butyl N-(5,5-difluoropiperidin-3-yl)carbamate (CAS: 1303973-94-5) represents a highly promising scaffold in chemical biology and drug discovery. Its applications span antiviral therapy, neurodegenerative disease treatment, and diagnostic imaging, reflecting its versatility and potential for addressing unmet medical needs. Future research should focus on optimizing synthetic methodologies, elucidating structure-activity relationships, and advancing preclinical studies to fully realize its therapeutic potential.